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Compound of Interest

Compound Name: Ampelopsin-3'-O-glucoside

CAS No.: 82181-87-1

Cat. No.: B600205

Get Quote

Executive Summary: Immediate Action Directive
Ampelopsin-3'-O-glucoside (a flavonoid glycoside derivative of Dihydromyricetin) is a

bioactive phytochemical.[1] While often exhibiting lower acute toxicity than synthetic small

molecules, it must be handled with Universal Laboratory Precautions.[1]

The Golden Rule of Disposal: Treat this compound as Non-Regulated Chemical Waste (unless

mixed with hazardous solvents). DO NOT dispose of in municipal trash or sanitary sewer

systems. The only acceptable disposal route is High-Temperature Incineration via a licensed

hazardous waste contractor.[1]

Hazard Assessment & Chemical Profile
To ensure safety, we apply the "Precautionary Principle." As specific toxicological data for the

glycoside form is limited, we utilize the safety profile of its aglycone parent, Ampelopsin

(Dihydromyricetin), as the risk benchmark.
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Parameter Specification

Chemical Class Flavonoid Glycoside (Polyphenol)

Parent CAS (Aglycone) 27200-12-0 (Dihydromyricetin)

GHS Classification
Warning (Category 2 Skin/Eye Irritant; STOT SE

3) [1, 2]

Physical State Solid (Powder/Crystal)

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water.[1][2]

RCRA Status (USA)

Not P-Listed or U-Listed.[1] Classified as "Non-

Regulated Chemical" unless in hazardous

solvent.

Critical Insight: Glycosides can hydrolyze into their aglycone forms (Ampelopsin) upon contact

with acids or enzymes.[1] Therefore, protection against the irritant properties of the parent

compound is mandatory [2].

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or cleanup procedure, verify the following PPE is donned.
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Zone of Protection Standard Requirement Rationale

Respiratory
N95 Mask (Solids) or Fume

Hood (Liquids)

Prevents inhalation of fine

particulates which may cause

respiratory irritation (STOT SE

3).[1]

Ocular Chemical Splash Goggles

Prevents contact with eyes

(Eye Irrit.[1] 2A). Safety

glasses are insufficient for

liquid handling.[1]

Dermal (Hand)
Nitrile Gloves (Min 0.11mm

thickness)

Provides barrier against

organic polyphenols.[1]

Double-glove if dissolved in

DMSO.[1]

Body
Lab Coat (Buttoned, Long

Sleeve)

Prevents contamination of

street clothes and skin

absorption.[1]

Waste Classification & Segregation Logic
Effective disposal requires strict segregation based on the physical state and solvent carrier.

Use the following logic flow to determine the correct waste stream.
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START: Ampelopsin-3'-O-glucoside Waste

Is the waste Solid or Liquid?

SOLID WASTE
(Powder, contaminated wipes, vials)

Solid

LIQUID WASTE
(Dissolved in solvent)

Liquid

Container: Wide-Mouth HDPE Jar
Label: 'Non-Regulated Chemical Solid' Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., DMSO, Methanol, Ethanol)

Container: Safety Can (Red)
Stream: Halogenated Waste

Container: Safety Can (White/Yellow)
Stream: Non-Halogenated Organic

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compliance with RCRA and local chemical

safety standards.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
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Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.[1]

Container Selection: Use a dedicated wide-mouth HDPE (High-Density Polyethylene) jar.[1]

Glass is acceptable but poses a breakage risk.[1]

Collection: Transfer solid waste directly into the container. Do not sweep dust into the air;

use a damp wipe if necessary to capture fines.

Labeling:

Chemical Name: "Ampelopsin-3'-O-glucoside (Solid)"[1]

Hazards: Check "Irritant" (Exclamation Mark GHS symbol).[1]

Constituents: 100% Organic Solid.[1]

Storage: Cap tightly. Store in the "Solid Chemical Waste" satellite accumulation area until

pickup.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: Compound dissolved in DMSO, Methanol, or Ethanol.[1]

Solvent Identification: Check the solvent SDS.

DMSO/Methanol/Ethanol:[1] Segregate into Non-Halogenated waste.[1]

Chloroform/DCM: Segregate into Halogenated waste.[1]

Bulking: Pour the solution into the appropriate carboy (e.g., 20L Safety Can) using a funnel

to prevent splashing.

Rinsing: Rinse the original vial with a small volume of the same solvent and add the rinsate

to the waste container.

Log Entry: Record the volume and concentration (e.g., "50mL Methanol containing 10mg

Ampelopsin-glucoside") on the waste tag.[1]

Protocol C: Empty Containers (The "Triple Rinse" Rule)
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Applicability: Original product vials that appear empty.[1]

Triple Rinse: Rinse the vial three times with a compatible solvent (e.g., Ethanol or Water).[1]

Rinsate Disposal: Collect all three rinses and dispose of them as Liquid Chemical Waste

(Protocol B).

Defacing: Cross out the original label using a permanent marker.

Final Disposal:

If the vial is glass: Dispose of in the Glass/Sharps bin.[3]

If the vial is plastic: Dispose of in the regular trash (only after triple rinsing and defacing).

Accidental Release Measures (Spill Protocol)
In the event of a spill, rapid containment prevents laboratory contamination.

1. ALERT
Notify personnel

Isolate area

2. PPE UP
Gloves, Goggles,

N95 Mask
Spill Type?

DRY SPILL
(Powder)

WET SPILL
(Solution)

Cover with wet paper towel
to suppress dust.

Wipe up.

Cover with absorbent pads
or vermiculite.
Wait 5 mins.

3. CONTAIN
Place all materials in

Haz-Waste Bag

4. DECON
Wash surface with

Soap & Water

Click to download full resolution via product page

Figure 2: Emergency response workflow for dry and wet spills.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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